Cas no 2094198-99-7 (N-[1-(4-bromophenyl)-2-(pyridin-2-yl)ethyl]but-2-ynamide)

N-[1-(4-bromophenyl)-2-(pyridin-2-yl)ethyl]but-2-ynamide is a brominated pyridine derivative with a butynamide functional group, offering a versatile scaffold for pharmaceutical and chemical research. Its structure combines a 4-bromophenyl moiety with a pyridine ring, enhancing potential reactivity in cross-coupling reactions and medicinal chemistry applications. The but-2-ynamide group introduces alkyne functionality, enabling further derivatization via click chemistry or other synthetic modifications. This compound is particularly useful in the development of kinase inhibitors, receptor modulators, or as an intermediate in organic synthesis. Its well-defined molecular architecture ensures consistent performance in research settings, making it a valuable tool for drug discovery and chemical exploration.
N-[1-(4-bromophenyl)-2-(pyridin-2-yl)ethyl]but-2-ynamide structure
2094198-99-7 structure
Product Name:N-[1-(4-bromophenyl)-2-(pyridin-2-yl)ethyl]but-2-ynamide
CAS No:2094198-99-7
MF:C17H15BrN2O
MW:343.217803239822
CID:6472979
PubChem ID:122159999
Update Time:2025-05-20

N-[1-(4-bromophenyl)-2-(pyridin-2-yl)ethyl]but-2-ynamide Chemical and Physical Properties

Names and Identifiers

    • Z2014286666
    • N-[1-(4-bromophenyl)-2-(pyridin-2-yl)ethyl]but-2-ynamide
    • EN300-6644842
    • N-[1-(4-bromophenyl)-2-pyridin-2-ylethyl]but-2-ynamide
    • AKOS033733087
    • 2094198-99-7
    • Inchi: 1S/C17H15BrN2O/c1-2-5-17(21)20-16(12-15-6-3-4-11-19-15)13-7-9-14(18)10-8-13/h3-4,6-11,16H,12H2,1H3,(H,20,21)
    • InChI Key: RNVOYNSCHXIBNC-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)C(CC1C=CC=CN=1)NC(C#CC)=O

Computed Properties

  • Exact Mass: 342.03678g/mol
  • Monoisotopic Mass: 342.03678g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 404
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 42Ų

N-[1-(4-bromophenyl)-2-(pyridin-2-yl)ethyl]but-2-ynamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-6644842-1.0g
N-[1-(4-bromophenyl)-2-(pyridin-2-yl)ethyl]but-2-ynamide
2094198-99-7 95.0%
1.0g
$0.0 2025-03-13

Additional information on N-[1-(4-bromophenyl)-2-(pyridin-2-yl)ethyl]but-2-ynamide

N-[1-(4-bromophenyl)-2-(pyridin-2-yl)ethyl]but-2-ynamide (CAS No. 2094198-99-7): A Comprehensive Overview

N-[1-(4-bromophenyl)-2-(pyridin-2-yl)ethyl]but-2-ynamide (CAS No. 2094198-99-7) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical research and material science. This compound, characterized by its bromophenyl and pyridinyl moieties, offers a versatile scaffold for drug discovery and development. Its but-2-ynamide group further enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

The molecular structure of N-[1-(4-bromophenyl)-2-(pyridin-2-yl)ethyl]but-2-ynamide combines aromatic and aliphatic components, which contribute to its stability and reactivity. The presence of a bromine atom on the phenyl ring provides a handle for further functionalization, while the pyridine ring introduces nitrogen-based heterocyclic properties. These features make it a promising candidate for applications in medicinal chemistry, particularly in the design of kinase inhibitors and other biologically active molecules.

In recent years, researchers have explored the potential of N-[1-(4-bromophenyl)-2-(pyridin-2-yl)ethyl]but-2-ynamide in the development of novel therapeutics. Its structural similarity to known pharmacophores has led to investigations into its role as a building block for drug candidates. For instance, compounds featuring pyridinyl and bromophenyl groups have shown activity in targeting neurodegenerative diseases and cancer, aligning with current trends in precision medicine and targeted therapy.

The synthesis of N-[1-(4-bromophenyl)-2-(pyridin-2-yl)ethyl]but-2-ynamide typically involves multi-step organic reactions, including palladium-catalyzed cross-coupling and amide bond formation. These methods are widely used in modern synthetic chemistry and are compatible with high-throughput screening approaches. The compound's CAS No. 2094198-99-7 serves as a unique identifier, facilitating its tracking in chemical databases and regulatory frameworks.

From a commercial perspective, N-[1-(4-bromophenyl)-2-(pyridin-2-yl)ethyl]but-2-ynamide is available through specialized chemical suppliers catering to the pharmaceutical and research sectors. Its demand has been driven by the growing interest in small-molecule drug discovery and the need for structurally diverse intermediates. The compound's but-2-ynamide functionality also makes it relevant in materials science, particularly in the development of polymers with tailored properties.

Safety and handling of N-[1-(4-bromophenyl)-2-(pyridin-2-yl)ethyl]but-2-ynamide should adhere to standard laboratory protocols. While it is not classified as a hazardous material, proper storage conditions—such as protection from light and moisture—are recommended to maintain its stability. Researchers working with this compound should consult its Material Safety Data Sheet (MSDS) for specific guidelines.

In conclusion, N-[1-(4-bromophenyl)-2-(pyridin-2-yl)ethyl]but-2-ynamide (CAS No. 2094198-99-7) represents a valuable tool in chemical research, with applications spanning drug discovery and materials science. Its unique combination of aromatic and heterocyclic features positions it as a compound of interest for future innovations. As the scientific community continues to explore its potential, this molecule is likely to play a pivotal role in advancing cutting-edge research.

Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.